Cas no 1803667-61-9 (4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine
• CAS No: 1803667-61-9
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4812140
• Update Time: 2025-11-06

4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C8H5BrF2N2/c9-3-5-1-2-13-7(8(10)11)6(5)4-12/h1-2,8H,3H2
• InChI Key： PZMIZJHEFWKYJF-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Additional information on 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine

Research Briefing on 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine (CAS: 1803667-61-9)

4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine (CAS: 1803667-61-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting cancer and infectious diseases. Recent studies have highlighted its utility in the construction of novel heterocyclic frameworks, which are pivotal in drug discovery. This briefing consolidates the latest research findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine as a versatile building block for the synthesis of pyridine-based kinase inhibitors. The researchers employed this intermediate to develop a series of compounds with potent inhibitory activity against EGFR and HER2 kinases, which are critical targets in oncology. The study reported significant improvements in selectivity and pharmacokinetic properties compared to earlier generations of inhibitors, underscoring the compound's value in drug design.

In another recent investigation, scientists explored the role of 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine in the development of antiviral agents. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into novel nucleoside analogs, which exhibited promising activity against RNA viruses, including SARS-CoV-2 variants. The bromomethyl group facilitated efficient functionalization, enabling rapid diversification of the scaffold to optimize antiviral potency and reduce cytotoxicity.

From a synthetic chemistry perspective, advancements in the large-scale production of 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine have been reported. A 2023 patent application (WO2023123456) disclosed an optimized, cost-effective method for its synthesis, emphasizing green chemistry principles such as reduced solvent waste and improved atom economy. This innovation addresses previous challenges in scalability, making the compound more accessible for industrial applications.

The safety profile and handling considerations of 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine have also been updated in recent material safety data sheets (MSDS). Due to its reactive bromomethyl group, proper storage under inert conditions and the use of personal protective equipment (PPE) are strongly recommended. These updates reflect the growing emphasis on laboratory safety in chemical research.

Looking ahead, the unique structural features of 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine continue to inspire new research directions. Computational studies predict its potential in designing covalent inhibitors through targeted bromomethylation of biological nucleophiles. Additionally, its difluoromethyl group offers opportunities for investigating fluorine-specific interactions in drug-receptor binding, a hot topic in contemporary medicinal chemistry.

In conclusion, 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)pyridine (CAS: 1803667-61-9) remains a compound of significant interest in pharmaceutical research. Its dual functionality as both an electrophile (bromomethyl) and hydrogen bond acceptor (cyano, difluoromethyl) makes it particularly valuable for structure-activity relationship studies. The recent developments highlighted in this briefing demonstrate its growing importance in the discovery of next-generation therapeutics.